Cas no 894037-15-1 (N-(2-methoxy-5-methylphenyl)-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide)

• Product name: N-(2-methoxy-5-methylphenyl)-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide
• CAS No: 894037-15-1
• MF: C₂₁H₁₉N₅O₂S
• MW: 405.472862482071
• CID: 6614198
• PubChem ID: 7531227

N-(2-methoxy-5-methylphenyl)-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide
• F2506-0093
• 894037-15-1
• N-(2-methoxy-5-methylphenyl)-2-({6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)acetamide
• AKOS024653895
• N-(2-methoxy-5-methylphenyl)-2-[(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• N-(2-methoxy-5-methylphenyl)-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• Inchi： 1S/C21H19N5O2S/c1-14-8-10-18(28-2)17(12-14)22-20(27)13-29-21-24-23-19-11-9-16(25-26(19)21)15-6-4-3-5-7-15/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key： JBWLQALJVNZFQB-UHFFFAOYSA-N
• SMILES： S(CC(NC1=C(C=CC(C)=C1)OC)=O)C1=NN=C2C=CC(C3C=CC=CC=3)=NN21

Computed Properties

• Exact Mass: 405.12594604g/mol
• Monoisotopic Mass: 405.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2-methoxy-5-methylphenyl)-2-({6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}sulfanyl)acetamide

N-(2-Methoxy-5-Methylphenyl)-2-({6-Phenyl-1,2,4-Triazolo[4,3-b]Pyridazin-3-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 894037-15-1, known as N-(2-methoxy-5-methylphenyl)-2-{[6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides and features a unique combination of functional groups and heterocyclic structures. The molecule's structure includes a methoxy group, a methyl group attached to a phenyl ring, and a triazolo-pyridazine moiety linked via a sulfanyl group to an acetamide backbone. These structural elements contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials science. The presence of the triazolo-pyridazine ring system in this compound is particularly intriguing due to its potential as a scaffold for bioactive molecules. Researchers have demonstrated that such structures can exhibit antimicrobial, anti-inflammatory, and even anticancer activities when appropriately functionalized. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of similar triazolo-pyridazine derivatives as inhibitors of specific kinase enzymes involved in cancer cell proliferation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazolo-pyridazine ring through cyclization reactions and the subsequent coupling with the acetamide moiety via sulfur-based linkages. The use of microwave-assisted synthesis has been reported to significantly enhance the yield and purity of such compounds, making them more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a versatile building block in organic synthesis makes it valuable for constructing more complex molecules with tailored functionalities. Additionally, its electronic properties suggest potential uses in optoelectronic materials and sensors. A 2023 paper in Advanced Materials highlighted how similar compounds can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

From an environmental standpoint, researchers are increasingly interested in understanding the biodegradability and toxicity profiles of such compounds. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in sustainable chemical processes. However, further research is needed to fully assess its environmental impact and ensure safe handling practices.

In conclusion, N-(2-methoxy-5-methylphenyl)-2-{[6-phenyl-1,2,4-triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse applications. Its unique structure and promising properties make it a subject of ongoing research across multiple disciplines. As advancements in synthetic methods and materials science continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.